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Compound of Interest |

1-(4-Chlorobenzoyl)pyrrolidine-
Compound Name:
2,5-dione
CAS No.: 6343-28-8
\ J

Executive Summary

N-(4-Chlorobenzoyl)succinimide is a specialized N-acyl imide derivative used primarily as an
acyl transfer reagent in organic synthesis. Distinct from its isomer, the N-hydroxysuccinimide
(NHS) ester, this compound features a direct nitrogen-carbon (N—C) bond between the
succinimide ring and the 4-chlorobenzoyl moiety. This structural arrangement imparts unique
reactivity, making it a "twist-controlled" amide capable of selective acylation under mild
conditions.

This guide outlines the physicochemical properties, a validated synthesis protocol, and the
mechanistic basis for its application in drug development and fine chemical synthesis.

Chemical Identity & Structural Analysis[1][2][3][4]
Nomenclature and Classification

e Common Name: N-(4-Chlorobenzoyl)succinimide
o |[UPAC Name: 1-(4-Chlorobenzoyl)pyrrolidine-2,5-dione

o Structural Class:N-Acyl Imide (Twisted Amide)
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o CAS Number:Not widely indexed in commercial catalogs; often synthesized in situ or on-
demand. (Note: Do not confuse with N-(4-chlorobenzoyloxy)succinimide, the NHS ester).

Molecular Formula & Weight

The molecular weight is calculated based on the standard atomic weights of its constituent

elements.

Element Symbol Count Atomic Weight Contribution
(g/mol)

Carbon C 11 12.011 132.121
Hydrogen H 8 1.008 8.064
Nitrogen N 1 14.007 14.007
Oxygen o) 3 15.999 47.997
Chlorine Cl 1 35.450 35.450
Total 237.64 g/mol

Structural Visualization

The molecule consists of a succinimide ring N-acylated by a 4-chlorobenzoyl group. The steric
repulsion between the succinimide carbonyls and the benzoyl group forces the N—C(O) bond to
twist, destabilizing the amide bond and enhancing its electrophilicity.

Succinimide Rina N1 attachment N-Acyl Bond C=0 attachment 4-Chlorobenzoyl Group
(Nucleophilic N)J (Twisted Amide) (Electrophile)

Click to download full resolution via product page

Figure 1: Structural logic of N-(4-Chlorobenzoyl)succinimide, highlighting the reactive N-acyl
twisted amide bond.

Physicochemical Properties[1][2][5][6][7]1[8][9]
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Property Value /| Description
Molecular Weight 237.64 g/mol
Physical State Crystalline Solid (White to Off-White)
] ] Predicted: 135-145 °C (Based on N-benzoyl
Melting Point
analog MP ~130°C)
B Soluble in DCM, CHCIs, THF, Ethyl Acetate;
Solubility ]
Insoluble in Water (hydrolyzes slowly).[1][2]
o Electrophilic acylating agent; sensitive to
Reactivity

nucleophiles (amines, thiols).

Synthesis Protocol
Reaction Logic

The synthesis involves the direct N-acylation of succinimide with 4-chlorobenzoyl chloride. A
non-nucleophilic base (Triethylamine or DBU) is required to neutralize the HCI byproduct and
drive the equilibrium forward.

Reaction Equation:

Step-by-Step Methodology

Reagents:

e Succinimide (10 mmol, 0.99 g)

¢ 4-Chlorobenzoyl chloride (11 mmol, 1.92 g)

e Triethylamine (EtsN) (12 mmol, 1.67 mL)

e Dichloromethane (DCM) (Anhydrous, 50 mL)

e DMAP (4-Dimethylaminopyridine) (0.5 mmol, catalytic)

Protocol:
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Preparation: Flame-dry a 100 mL round-bottom flask and purge with nitrogen (N2).

Dissolution: Add Succinimide (10 mmol) and DMAP (0.5 mmol) to the flask. Dissolve in
anhydrous DCM (40 mL).

Base Addition: Add Triethylamine (12 mmol) via syringe. Cool the mixture to 0°C using an ice
bath.

Acylation: Dropwise add 4-Chlorobenzoyl chloride (11 mmol) dissolved in DCM (10 mL) over
15 minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (Hexane:EtOAc 7:3).

Work-up:

o Wash the organic layer with 1M HCI (2 x 20 mL) to remove excess base and DMAP.
o Wash with Saturated NaHCOs (2 x 20 mL) to remove unreacted succinimide.

o Wash with Brine (20 mL).

Isolation: Dry the organic layer over anhydrous Na2SOa, filter, and concentrate under
reduced pressure.

Purification: Recrystallize from Ethanol or Ethyl Acetate/Hexane to obtain white crystals.
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Figure 2: Step-by-step synthesis workflow for N-(4-Chlorobenzoyl)succinimide.

Critical Distinction: Imide vs. Active Ester

It is vital to distinguish N-(4-Chlorobenzoyl)succinimide from its structural isomer, N-
Succinimidyl 4-chlorobenzoate.
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N-(4- N-Succinimidyl 4-
Feature S

Chlorobenzoyl)succinimide chlorobenzoate
Structure Type N-Acyl Imide (Twisted Amide) Active Ester (NHS Ester)
Bonding N-C(=0O)-Ar N-O—-C(=O)-Ar

o Acyl transfer via N-C Acyl transfer via C-O

Reactivity

cleavage. cleavage.

N Moderate (Hydrolysis )

Stability N High (Standard reagent).

sensitive).

Specialized "twisted amide" Standard peptide coupling /
Use Case ) )

catalysis. labeling.

Why this matters: The N-acyl imide is significantly more reactive towards transition metal
insertion (e.g., Pd-catalyzed cross-coupling) due to the weakened N—-C bond, whereas the
NHS ester is optimized for nucleophilic attack by amines.

Applications & Reactivity
Acyl Transfer Reagent

The 4-chlorobenzoyl group is an excellent electrophile. The succinimide ring acts as a leaving
group (pKa ~9.6), allowing for the efficient acylation of amines, alcohols, and thiols under mild

conditions.

Palladium-Catalyzed Cross-Coupling

Recent research utilizes N-acyl succinimides as "twist-controlled" reagents in Suzuki-Miyaura
cross-coupling. The twisted amide bond allows oxidative addition of Palladium(0) into the N—C
bond, facilitating the transfer of the acyl group to form ketones, a reaction not possible with
standard stable amides.
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Figure 3: Dual reactivity pathways: Classical aminolysis vs. Pd-catalyzed cross-coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. N-(4-Chlorobenzoyl)-S,S-dimethylsulfimine | COH10CINOS | CID 4426316 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. Buy N-(o-Aminobenzoyloxy)succinimide | 55668-30-9 [smolecule.com]

3. americanelements.com [americanelements.com]

To cite this document: BenchChem. [Comprehensive Guide to N-(4-
Chlorobenzoyl)succinimide: Structure, Synthesis, and Reactivity]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b3055226#n-4-
chlorobenzoyl-succinimide-chemical-structure-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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